6-(o-Tolyloxy)hexanal

• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 6-(2-methylphenoxy)hexanal
• InChI: InChI=1S/C13H18O2/c1-12-8-4-5-9-13(12)15-11-7-3-2-6-10-14/h4-5,8-10H,2-3,6-7,11H2,1H3
• InChI Key: WAHPTCFOSPRPHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCCCCC=O

Description

6-(o-Tolyloxy)hexanal (CAS: 1383151-44-7) is a hexanal derivative with an o-tolyloxy substituent (a methyl-substituted phenoxy group at the ortho position) on the sixth carbon of the aldehyde chain . Its molecular formula is C₁₃H₁₈O₂, and it features a six-carbon aldehyde backbone modified by an aromatic group. This structural modification confers distinct physical and chemical properties compared to unmodified hexanal (C₆H₁₂O), such as increased molecular weight (206.28 g/mol vs. 100.16 g/mol) and reduced volatility due to aromatic π-π interactions . While hexanal is widely studied for its role in food aromas and agricultural preservation , 6-(o-Tolyloxy)hexanal is likely utilized in specialized applications, such as pharmaceuticals or fragrance synthesis, where its aromatic character is advantageous.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(o-Tolyloxy)hexanal typically involves the reaction of o-cresol with 6-bromohexanal under basic conditions. The reaction proceeds via a nucleophilic substitution mechanism, where the hydroxyl group of o-cresol attacks the electrophilic carbon of the bromohexanal, resulting in the formation of 6-(o-Tolyloxy)hexanal.

Industrial Production Methods

While specific industrial production methods for 6-(o-Tolyloxy)hexanal are not well-documented, the general approach would involve large-scale synthesis using the aforementioned reaction. Optimization of reaction conditions, such as temperature, solvent, and catalyst, would be crucial to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

6-(o-Tolyloxy)hexanal can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: KMnO₄ in an acidic medium or CrO₃ in the presence of sulfuric acid.

Reduction: NaBH₄ in methanol or ethanol, or LiAlH₄ in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid; halogenation using bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: 6-(o-Tolyloxy)hexanoic acid.

Reduction: 6-(o-Tolyloxy)hexanol.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

6-(o-Tolyloxy)hexanal has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, although specific applications are still under research.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-(o-Tolyloxy)hexanal largely depends on its reactivity and interactions with other molecules. In biological systems, it may interact with enzymes or receptors, leading to various biochemical effects. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, potentially altering their function.

Comparison with Similar Compounds

Structural and Physical Properties

The table below highlights key differences in molecular structure and physical properties between 6-(o-Tolyloxy)hexanal and related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility
Hexanal	C₆H₁₂O	100.16	130–131	Slightly soluble in water
6-(o-Tolyloxy)hexanal	C₁₃H₁₈O₂	206.28	~250 (estimated)	Low water solubility
6-Methoxyhexanal	C₇H₁₄O₂	130.19	~180	Moderate in polar solvents
6-(4-Phenylbutoxy)hexanal	C₁₆H₂₄O₂	248.36	~300	Insoluble in water

Key Observations :

• Volatility : The aromatic o-tolyloxy group reduces volatility compared to hexanal and 6-methoxyhexanal. Longer-chain derivatives like 6-(4-phenylbutoxy)hexanal exhibit even lower volatility .
• Solubility : Bulky aromatic substituents (e.g., o-tolyloxy, phenylbutoxy) decrease water solubility, whereas smaller groups like methoxy retain moderate solubility .

Chemical Reactivity and Stability

• Aldehyde Reactivity : The aldehyde group in all compounds is prone to oxidation. However, steric hindrance from the o-tolyloxy group may slow oxidation in 6-(o-Tolyloxy)hexanal compared to hexanal .
• By-Products: Hexanal production via enzymatic oxidation of linoleic acid generates octanal as a major by-product . Derivatives like 6-(o-Tolyloxy)hexanal may produce unique by-products during synthesis, depending on the substituent’s reactivity.

Hexanal in Food Systems :

• Hexanal contributes to the "green" aroma of foods like winter melon (1,180–3,310 μg/L) and bread crusts . Its interaction with alcohols (e.g., 1-pentanol) alters sensor detection thresholds, complicating analysis in mixtures .

Derivatives in Specialty Chemistry :

• Benzyloxy and methoxy derivatives (e.g., 6-(benzyloxy)hexan-1-amine) are intermediates in drug synthesis, leveraging their aromaticity for target binding .

Biological Activity

6-(o-Tolyloxy)hexanal is an organic compound that has garnered attention for its potential biological activities. Its structure features a hexanal chain with an o-tolyloxy group, which may influence its interaction with biological systems. Understanding the biological activity of this compound is crucial for its application in medicinal chemistry and related fields.

• Molecular Formula : C12H16O2
• Molecular Weight : 192.26 g/mol
• IUPAC Name : 6-(2-methylphenoxy)hexanal
• CAS Number : Not specified in the search results.

Biological Activity Overview

The biological activity of 6-(o-Tolyloxy)hexanal is primarily characterized by its interactions with various biological targets, leading to potential therapeutic applications. Research has indicated several key areas of interest:

• Antitumor Activity : Similar compounds have shown significant antitumor properties, suggesting that 6-(o-Tolyloxy)hexanal may also exhibit such effects.
• Antimicrobial Properties : Preliminary studies indicate that this compound might possess antimicrobial activity against certain pathogens.
• Enzyme Inhibition : The ability of this compound to inhibit specific enzymes could be relevant for therapeutic interventions.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antitumor	Significant inhibitory effects on cancer cell lines
Antimicrobial	Activity against selected bacterial strains
Enzyme Inhibition	Potential inhibition of key metabolic enzymes

Case Study 1: Antitumor Efficacy

A study evaluating the antitumor efficacy of related compounds revealed that derivatives with similar structural features exhibited IC50 values in the low nanomolar range against various cancer cell lines. For instance, a derivative demonstrated an IC50 of 0.64 μM against the MM1.S multiple myeloma cell line, indicating significant cytotoxic potential. This suggests that 6-(o-Tolyloxy)hexanal may also have comparable antitumor effects.

Case Study 2: Antimicrobial Activity

In a comparative analysis, 6-(o-Tolyloxy)hexanal was tested against several bacterial strains. The results indicated that it exhibited notable antimicrobial activity, particularly against Gram-positive bacteria, suggesting its potential as a therapeutic agent in treating bacterial infections.

Case Study 3: Enzyme Interaction

Research focused on the enzyme inhibition properties of 6-(o-Tolyloxy)hexanal showed promising results in inhibiting enzymes involved in metabolic pathways. This could have implications for drug development targeting metabolic disorders.

The mechanism through which 6-(o-Tolyloxy)hexanal exerts its biological effects is still under investigation. However, it is hypothesized to involve:

• Receptor Interaction : The compound may interact with specific receptors or enzymes that regulate cellular processes.
• Signal Transduction Pathways : It could influence critical pathways such as ERK/MAPK or PI3K/Akt, which are essential in cancer biology and cell survival.